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Compound of Interest

Compound Name: Quinovic acid

Cat. No.: B198537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinovic acid, a pentacyclic triterpenoid, and its glycosidic derivatives have emerged as

promising candidates in the field of anticancer research. Found in various medicinal plants,

notably from the family Rubiaceae (e.g., Uncaria tomentosa) and Zygophyllaceae (e.g.,

Fagonia indica), these natural compounds have demonstrated significant cytotoxic and pro-

apoptotic effects across a range of cancer cell lines. This technical guide provides a

comprehensive overview of the initial anticancer research on quinovic acid compounds,

focusing on their mechanisms of action, quantitative efficacy, and the experimental protocols

used to elucidate their therapeutic potential.

Quantitative Data on Anticancer Activity
The in vitro cytotoxic activity of quinovic acid and its glycosides has been evaluated against

various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for

quantifying the potency of these compounds. The following tables summarize the reported IC50

values.

Table 1: In Vitro Cytotoxicity (IC50) of Quinovic Acid
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Compound/Ext
ract

Cancer Cell
Line

Cell Type IC50 Value Reference

Quinovic Acid A549
Human Lung

Carcinoma

Not specified,

dose-dependent

inhibition

observed up to

40 µM

[1][2]

Quinovic Acid MCF-7
Human Breast

Adenocarcinoma

Not specified,

dose-dependent

inhibition

observed up to

40 µM

[1][2]

Quinovic Acid MDA-MB-231
Human Breast

Adenocarcinoma

Not specified,

dose-dependent

inhibition

observed

[1]

Table 2: In Vitro Cytotoxicity (IC50) of Quinovic Acid Glycoside Fractions

Compound/Ext
ract

Cancer Cell
Line

Cell Type IC50 Value Reference

Quinovic Acid

Glycosides

Purified Fraction

(QAPF)

T24
Human Bladder

Carcinoma
78.36 µg/mL [3]

Quinovic Acid

Glycosides

Purified Fraction

(QAPF)

RT4
Human Bladder

Carcinoma

Growth and

viability

decreased

[3]

Key Signaling Pathways in Anticancer Activity
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Initial research has identified two primary signaling pathways through which quinovic acid
compounds exert their anticancer effects: the extrinsic apoptosis pathway via Death Receptor 5

(DR5) and the modulation of the NF-κB signaling pathway.

DR5-Mediated Apoptosis
Quinovic acid has been shown to upregulate the expression of Death Receptor 5 (DR5), a key

component of the extrinsic apoptosis pathway.[1] This upregulation sensitizes cancer cells to

apoptosis induced by the DR5 ligand, TRAIL (TNF-related apoptosis-inducing ligand). The

binding of TRAIL to DR5 initiates a signaling cascade that leads to the activation of caspases

and ultimately, programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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